Cas no 1472008-20-0 (8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline)

• Product Name: 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline
• CAS No: 1472008-20-0
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 4601511
• PubChem ID: 80196572
• Update Time: 2025-05-27

8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline
• Pyrrolo[1,2-a]quinoxaline, 8-bromo-1,2,3,3a,4,5-hexahydro-
• 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline

• Inchi： 1S/C11H13BrN2/c12-8-3-4-10-11(6-8)14-5-1-2-9(14)7-13-10/h3-4,6,9,13H,1-2,5,7H2
• InChI Key： GYVQDQVRYZTQCV-UHFFFAOYSA-N
• SMILES： N12CCCC1CNC1=C2C=C(Br)C=C1

Additional information on 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline

Comprehensive Overview of 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline (CAS No. 1472008-20-0): Properties, Applications, and Research Insights

8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline (CAS No. 1472008-20-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. The pyrroloquinoxaline core, combined with a bromine substitution at the 8-position, makes this molecule a versatile intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and catalysis.

The compound's molecular structure features a fused pyrrole and quinoxaline ring system, which is known for its electron-rich properties. This characteristic makes 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline a promising candidate for designing fluorescent probes and photovoltaic materials. Recent studies have explored its role in organic light-emitting diodes (OLEDs), where its ability to facilitate charge transport is highly valued.

In the context of medicinal chemistry, this compound serves as a key building block for developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its bromine moiety allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are critical for creating diverse small-molecule libraries. The growing demand for targeted therapies in oncology and neurology has further highlighted the importance of such intermediates.

From a synthetic chemistry perspective, the stability and reactivity of 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline make it a valuable tool for methodology development. Researchers are investigating its use in C-H activation and cycloaddition reactions, which align with the broader trend toward sustainable chemistry. The compound's compatibility with green solvents and catalytic systems has also been a focus of recent publications.

Another area of interest is the compound's potential in agrochemical research. The pyrroloquinoxaline scaffold has shown promise in designing pesticides and herbicides with improved selectivity and environmental profiles. As regulatory pressures increase, the need for eco-friendly alternatives has driven innovation in this space, with 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline playing a role in next-generation formulations.

For those searching for high-purity or custom synthesis options, it's essential to note that 1472008-20-0 is available through specialized suppliers who adhere to strict quality control standards. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to verify its identity and purity, ensuring reproducibility in downstream applications.

In summary, 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline (CAS No. 1472008-20-0) represents a multifaceted compound with broad utility across scientific disciplines. Its relevance to cutting-edge research and industrial applications underscores the importance of continued exploration into its properties and derivatives. As the scientific community prioritizes innovation and sustainability, this molecule is poised to remain a focal point in advanced chemical development.